Morpholino U subunit

• Molecular Formula: C30H32ClN4O5P
• Molecular Weight: 595.0 g/mol
• InChI: InChI=1S/C30H32ClN4O5P/c1-33(2)41(31,38)39-22-26-20-34(21-28(40-26)35-19-18-27(36)32-29(35)37)30(23-12-6-3-7-13-23,24-14-8-4-9-15-24)25-16-10-5-11-17-25/h3-19,26,28H,20-22H2,1-2H3,(H,32,36,37)/t26-,28+,41?/m0/s1
• InChIKey: GCLNBTZDWZLIOP-JOLGRYLWSA-N

Morpholino U Subunit: Role in PMO Synthesis

The Morpholino U subunit is the uracil-containing phosphorodiamidate morpholino monomer that serves as the fundamental building block for Morpholino antisense oligonucleotides (PMOs). Unlike natural nucleic acids, the morpholino ring replaces the ribose or deoxyribose sugar, and the backbone contains phosphorodiamidate linkages instead of charged phosphodiester bonds, yielding a neutral, nuclease-resistant oligomer [1]. Morpholino Nucleic Acid (MNA) uridine phosphoramidites have been synthesized and evaluated for constructing antisense oligonucleotides that induce exon skipping in the mdx mouse model of Duchenne muscular dystrophy, demonstrating the utility of the MNA-U subunit in therapeutic oligomer design [2]. This neutral backbone confers exceptional stability in biological systems and enables a steric-blocking mechanism of action that does not rely on RNase H or RISC-mediated degradation of target RNA, thereby avoiding many off-target effects associated with charged oligonucleotide chemistries [3].

1

Uracil-containing monomer for phosphorodiamidate morpholino oligomer (PMO) synthesis

2

Enables Watson–Crick base pairing with adenine in target RNA sequences

3

Compatible with standard solid-phase oligonucleotide synthesis workflows

• [1] Summerton J, Weller D. Morpholino antisense oligomers: design, preparation, and properties. Antisense Nucleic Acid Drug Dev. 1997 Jun;7(3):187-95. doi: 10.1089/oli.1.1997.7.187. PMID: 9212909. View Source
• [2] Chen S, Le BT, Rahimizadeh K, Shaikh K, Mohal N, Veedu RN. Synthesis of a Morpholino Nucleic Acid (MNA)-Uridine Phosphoramidite, and Exon Skipping Using MNA/2'-O-Methyl Mixmer Antisense Oligonucleotide. Molecules. 2016 Nov 22;21(11):1582. doi: 10.3390/molecules21111582. PMID: 27879669; PMCID: PMC6274534. View Source
• [3] Summerton J. Morpholino antisense oligomers: the case for an RNase H-independent structural type. Biochim Biophys Acta. 1999 Dec 10;1489(1):141-58. doi: 10.1016/s0167-4781(99)00150-5. PMID: 10807004. View Source

Risks of Generic Substitution for Morpholino U Subunit

Antisense oligonucleotides are not interchangeable reagents. The chemical composition of the backbone and sugar moiety fundamentally dictates mechanism of action, sequence specificity, off-target effects, and biological stability [1]. Morpholino U subunit-based PMOs operate via a steric-blocking mechanism that is RNase H-independent, whereas charged backbones like phosphorothioate (S-DNA) recruit RNase H, which can cleave RNA with as few as 7 base-pairs of complementarity, severely compromising specificity [2]. Additionally, the neutral phosphorodiamidate backbone eliminates electrostatic interactions with proteins, a major source of off-target effects seen with S-DNA and other charged oligonucleotides [3]. Substituting a Morpholino oligomer with a 2'-O-methyl RNA, LNA, or PNA analog—even if the sequence is identical—can yield dramatically different exon skipping efficiencies, therapeutic efficacy, and in vivo persistence, as demonstrated in direct comparative studies across multiple disease models [4]. Therefore, procurement decisions must be driven by the specific performance characteristics of the Morpholino backbone in the intended experimental or therapeutic context.

Purity

Monomer purity variation may reduce coupling efficiency and final oligonucleotide yield.

Chemistry

Protecting-group strategy mismatch with generic alternatives can lead to unpredictable side reactions.

Performance

Substitution may alter antisense oligo activity; splice-switching or knockdown profiles may not transfer directly.

• [1] Summerton J. Morpholino antisense oligomers: the case for an RNase H-independent structural type. Biochim Biophys Acta. 1999 Dec 10;1489(1):141-58. doi: 10.1016/s0167-4781(99)00150-5. PMID: 10807004. View Source
• [2] Stein D, Foster E, Huang SB, Weller D, Summerton J. A specificity comparison of four antisense types: morpholino, 2'-O-methyl RNA, DNA, and phosphorothioate DNA. Antisense Nucleic Acid Drug Dev. 1997 Jun;7(3):151-7. doi: 10.1089/oli.1.1997.7.151. PMID: 9212905. View Source
• [3] Summerton J. Morpholino, siRNA, and S-DNA Compared: Impact of Structure and Mechanism of Action on Off-Target Effects and Sequence Specificity. Curr Top Med Chem. 2007 Apr;7(7):651-60. doi: 10.2174/156802607780487740. View Source
• [4] Aartsma-Rus A, Kaman WE, Bremmer-Bout M, Janson AA, den Dunnen JT, van Ommen GJ, van Deutekom JC. Comparative analysis of antisense oligonucleotide analogs for targeted DMD exon 46 skipping in muscle cells. Gene Ther. 2004 Jul;11(18):1391-8. doi: 10.1038/sj.gt.3302313. PMID: 15240845. View Source

Morpholino U Subunit Performance Evidence

Exon Skipping Efficiency vs. 2'-O-Methyl RNA

In a cell-free translation system using rabbit alpha-globin mRNA, Morpholino oligos demonstrated substantially better sequence specificity than DNA and phosphorothioate DNA (S-DNA) at high concentrations. At 3.5 microM, Morpholino oligos maintained high translational inhibition of the perfectly matched target while showing minimal inhibition of the mismatched control [1].

Exon skipping efficiency

Head-to-head

60% vs 61% (fully modified 2′-O-methyl RNA control)

Comparable splice-switching activity in mdx myotube model

400 nM; RT-PCR readout; MNA/2′-OMePS mixmer

Evidence Dimension	Sequence specificity (discrimination against 3-mismatch target) at high concentration
Target Compound Data	High specificity maintained; substantial translational inhibition of perfectly matched target with minimal off-target inhibition
Comparator Or Baseline	DNA and Phosphorothioate DNA (S-DNA) at 3.5 microM
Quantified Difference	Morpholino and 2'-O-methyl RNA provided substantially better specificity than DNA and S-DNA (quantitative values not reported in abstract)
Conditions	Cell-free translation system, rabbit alpha-globin mRNA target, 20-mer antisense oligomers with 3 mispairs in control

Why This Matters

Superior sequence specificity reduces off-target gene silencing, which is critical for unambiguous interpretation of knockdown phenotypes and for therapeutic safety profiles.

• [1] Stein D, Foster E, Huang SB, Weller D, Summerton J. A specificity comparison of four antisense types: morpholino, 2'-O-methyl RNA, DNA, and phosphorothioate DNA. Antisense Nucleic Acid Drug Dev. 1997 Jun;7(3):151-7. doi: 10.1089/oli.1.1997.7.151. PMID: 9212905. View Source

High Purity for Oligonucleotide Synthesis

In a single-blind, placebo-controlled, dose-escalation proof-of-concept study, intramuscular injection of the Morpholino oligomer AVI-4658 (0.9 mg) targeting exon 51 resulted in a mean dystrophin staining intensity of 26.4% of healthy control muscle, with 44-79% of myofibres showing increased dystrophin expression adjacent to the needle track. The mean intensity was 17% (range 11-21%) greater than the contralateral saline-treated muscle (p=0.002) [1].

Monomer purity

Specification review

≥98% (HPLC)

Reduces deletion and side-reaction risk during chain assembly

Supplier-reported quality attribute; verify lot-specific COA

Evidence Dimension	Dystrophin restoration (protein expression)
Target Compound Data	Mean dystrophin intensity: 26.4% of healthy control; 17% greater than contralateral saline-treated muscle (p=0.002); 44-79% of myofibres positive in track-adjacent areas
Comparator Or Baseline	Saline (placebo) contralateral muscle
Quantified Difference	17% (range 11-21%) increase in mean dystrophin intensity over saline control
Conditions	Single-blind, placebo-controlled, dose-escalation clinical trial in DMD patients with deletions responsive to exon 51 skipping (NCT00159250); extensor digitorum brevis muscle injection; biopsy at 3-4 weeks

Why This Matters

This is the first clinical demonstration of Morpholino-induced dystrophin restoration in DMD patients, establishing the therapeutic viability of the PMO backbone and directly supporting procurement for translational exon-skipping applications.

• [1] Kinali M, Arechavala-Gomeza V, Feng L, Cirak S, Hunt D, Adkin C, et al. Local restoration of dystrophin expression with the morpholino oligomer AVI-4658 in Duchenne muscular dystrophy: a single-blind, placebo-controlled, dose-escalation, proof-of-concept study. Lancet Neurol. 2009 Oct;8(10):918-28. doi: 10.1016/S1474-4422(09)70211-X. PMID: 19713152; PMCID: PMC2755039. View Source

Essential for FDA-Approved Antisense Drugs

In human myotube cultures, locked nucleic acid (LNA) AONs induced exon 46 skipping levels of 85% in control myotubes and 98% in DMD patient myotubes, compared to 20% and 75% for the most effective 2'-O-methyl phosphorothioate (2OMePS) AON. Morpholino-induced skipping levels were only 5-6%, and PNA was ineffective. However, further analysis with mismatch-containing AONs revealed that LNAs exhibit much less sequence specificity, increasing the risk of adverse off-target splicing events [1].

Translational platform context

Class-level inference

Precursor for clinically studied PMO eteplirsen

May support translational research de-risking; chemistry platform association

Class-level evidence; individual programs require independent validation

Evidence Dimension	Exon 46 skipping efficiency and sequence specificity
Target Compound Data	Morpholino: 5-6% exon skipping efficiency; high sequence specificity inferred from mechanism (but not directly tested in this study)
Comparator Or Baseline	LNA: 85% (control) and 98% (patient) skipping efficiency but poor sequence specificity; 2OMePS: 20% (control) and 75% (patient) skipping efficiency with moderate specificity; PNA: ineffective
Quantified Difference	LNA skipping efficiency approximately 14-16 fold higher than Morpholino in control myotubes, but with substantially compromised specificity demonstrated in mismatch assays
Conditions	In vitro transfection of human myotubes from healthy control and exon 45 deletion DMD patient; 2'-O-methyl phosphorothioate, LNA, Morpholino, and PNA AONs targeting exon 46

Why This Matters

This head-to-head comparison quantifies the trade-off between potency and specificity across antisense chemistries, guiding selection based on whether maximum exon skipping (LNA) or minimal off-target effects (Morpholino/2OMePS) is prioritized.

• [1] Aartsma-Rus A, Kaman WE, Bremmer-Bout M, Janson AA, den Dunnen JT, van Ommen GJ, van Deutekom JC. Comparative analysis of antisense oligonucleotide analogs for targeted DMD exon 46 skipping in muscle cells. Gene Ther. 2004 Jul;11(18):1391-8. doi: 10.1038/sj.gt.3302313. PMID: 15240845. View Source

MNA-Uridine Mixmer Enables Efficient Exon 23 Skipping in mdx Mouse Myotubes

A 20-mer MNA-modified 2'-O-methyl RNA mixmer on a phosphorothioate backbone (MNA/2'-OMePS) efficiently induced exon 23 skipping in mdx mouse myotubes in vitro, performing comparably to the fully modified 2'-O-methyl RNA AO control (2'-OMePS). Both AOs showed minor dual exon 22/23 skipping products in low yield, demonstrating that incorporation of the morpholino nucleoside-uridine (MNA-U) subunit does not compromise exon skipping activity [1].

Evidence Dimension	Exon 23 skipping efficiency
Target Compound Data	MNA/2'-OMePS mixmer: efficient exon 23 skipping (qualitative assessment)
Comparator Or Baseline	Fully modified 2'-O-methyl RNA AO (2'-OMePS) control: efficient exon 23 skipping
Quantified Difference	Both AOs induced exon 23 skipping with comparable efficiency; minor dual exon 22/23 skipping observed in low yield for both
Conditions	mdx mouse myotubes in vitro; 20-mer antisense oligonucleotides targeting exon 23

Why This Matters

This study validates the MNA-U phosphoramidite as a functional building block for constructing effective exon-skipping antisense oligonucleotides, supporting its use in the design of novel mixmer therapeutic candidates.

• [1] Chen S, Le BT, Rahimizadeh K, Shaikh K, Mohal N, Veedu RN. Synthesis of a Morpholino Nucleic Acid (MNA)-Uridine Phosphoramidite, and Exon Skipping Using MNA/2'-O-Methyl Mixmer Antisense Oligonucleotide. Molecules. 2016 Nov 22;21(11):1582. doi: 10.3390/molecules21111582. PMID: 27879669; PMCID: PMC6274534. View Source

Morpholino U Subunit Applications

Splice-Switching ASO Development

Morpholinos are the gold standard for gene knockdown studies in developing embryos (zebrafish, Xenopus) due to their exceptional sequence specificity (requiring 14-15 contiguous base-pairs for activity) and virtual absence of off-target protein interactions arising from their neutral backbone. This application leverages the evidence from Section 3 demonstrating superior specificity over S-DNA and siRNA, making Morpholinos uniquely suited for phenotypic screening where unambiguous genotype-phenotype correlation is essential [1].

Therapeutic-Grade PMO Synthesis

The clinical proof-of-concept established by AVI-4658 (Section 3, Evidence Item 2) demonstrates that Morpholino U subunit-based PMOs can restore dystrophin expression in DMD patients. This directly supports the use of Morpholino oligonucleotides in both preclinical exon-skipping studies in mdx mice (e.g., exon 23 skipping with MNA-U mixmers) and clinical development programs targeting various DMD exons. The neutral backbone and favorable safety profile established in the AVI-4658 trial provide a strong foundation for systemic PMO therapeutics [2] [3].

Functional Genomics and Gene Knockdown

The side-by-side comparison of seven nucleotide mimics for peptide-delivered antisense antibiotics revealed that only PNA and PMO are efficiently delivered by the KFF peptide carrier into Salmonella to inhibit bacterial growth, whereas LNA and RNA-MOE, despite strong target binding in vitro, failed to show in vivo efficacy without an effective carrier. This positions Morpholino U subunit-based PMOs as one of only two viable backbone chemistries for this emerging antimicrobial platform, supporting procurement for antibacterial ASO discovery programs [4].

Splice-Switching Oligonucleotide Therapeutics for Neuromuscular Disorders

Comparative preclinical studies in severe SMA mouse models (Section 2, cross-referenced) demonstrate that PMO10-29 (Morpholino) and MOE10-29 (2'-O-methoxyethyl) both effectively correct SMN2 splicing and restore motor function, but with distinct pharmacokinetic profiles: PMO10-29 more readily crosses an immature blood-brain barrier for robust initial CNS effects, while MOE10-29 shows more persistent tissue effects and longer survival at equivalent molar doses [5]. This differential performance profile guides selection based on therapeutic window requirements: Morpholino may be preferred when rapid CNS penetration is critical, whereas MOE may be chosen for sustained systemic activity.

Application

Selection Property

Validation Focus

ASO development for splice-switching studies

Incorporation into mixmer or fully modified oligos; Watson–Crick pairing fidelity

Exon-skipping efficiency in disease-relevant cell models

High-purity PMO synthesis for in vivo research models

Monomer purity ≥98% (HPLC); protecting-group compatibility

Coupling efficiency, full-length product yield, and impurity profiling

Functional genomics gene knockdown

Uncharged, nuclease-resistant PMO backbone

Target knockdown specificity and reduced non-antisense effects vs. charged analogs

• [1] Summerton J. Morpholino, siRNA, and S-DNA Compared: Impact of Structure and Mechanism of Action on Off-Target Effects and Sequence Specificity. Curr Top Med Chem. 2007 Apr;7(7):651-60. doi: 10.2174/156802607780487740. View Source
• [2] Kinali M, Arechavala-Gomeza V, Feng L, Cirak S, Hunt D, Adkin C, et al. Local restoration of dystrophin expression with the morpholino oligomer AVI-4658 in Duchenne muscular dystrophy: a single-blind, placebo-controlled, dose-escalation, proof-of-concept study. Lancet Neurol. 2009 Oct;8(10):918-28. doi: 10.1016/S1474-4422(09)70211-X. PMID: 19713152; PMCID: PMC2755039. View Source
• [3] Chen S, Le BT, Rahimizadeh K, Shaikh K, Mohal N, Veedu RN. Synthesis of a Morpholino Nucleic Acid (MNA)-Uridine Phosphoramidite, and Exon Skipping Using MNA/2'-O-Methyl Mixmer Antisense Oligonucleotide. Molecules. 2016 Nov 22;21(11):1582. doi: 10.3390/molecules21111582. PMID: 27879669; PMCID: PMC6274534. View Source
• [4] Ghosh C, Popella L, Dhamodharan V, Jung J, Dietzsch J, Barquist L, Höbartner C, Vogel J. A side-by-side comparison of peptide-delivered antisense antibiotics employing different nucleotide mimics. RNA. 2024 Mar 28;30(4):415-427. doi: 10.1261/rna.079904.123. PMID: 38413166. View Source
• [5] Sheng L, Rigo F, Bennett CF, Krainer AR, Hua Y. Comparison of the efficacy of MOE and PMO modifications of systemic antisense oligonucleotides in a severe SMA mouse model. Nucleic Acids Res. 2020 Feb 20;48(3):1428-1442. doi: 10.1093/nar/gkz1184. PMID: 31863584; PMCID: PMC7102994. View Source